2-{[(4-Chlorophenyl)sulfanyl]methyl}-3,4-dihydroquinazolin-4-one

• IUPAC Name: 2-[(4-chlorophenyl)sulfanylmethyl]-3H-quinazolin-4-one
• InChI: InChI=1S/C15H11ClN2OS/c16-10-5-7-11(8-6-10)20-9-14-17-13-4-2-1-3-12(13)15(19)18-14/h1-8H,9H2,(H,17,18,19)
• InChI Key: GGJRBEUQBKUOOI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)NC(=N2)CSC3=CC=C(C=C3)Cl
• Molecular Formula: C15H11ClN2OS
• Molecular Weight: 302.8 g/mol

Description

This compound, also known as 3-[2-(4-chlorophenyl)ethyl]-2-sulfanyl-3,4-dihydroquinazolin-4-one, has a CAS Number of 422274-63-3 and a molecular weight of 316.81. It is a derivative of quinazolin-4-one, a nitrogen-containing heterocycle that is found in many biologically active compounds.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, 2-methylquinazolin-4(3H)-one was prepared by the reaction of anthranilic acid, acetic anhydride, and ammonium acetate. The reaction of 2-methylquinazolin-4(3H)-one with N-aryl-2-chloroacetamides in acetone in the presence of potassium carbonate yielded N-aryl-2-(2-methyl-4-oxoquinazolin-3(4H)-yl)acetamide compounds.

Molecular Structure Analysis

The InChI code for this compound is 1S/C16H13ClN2OS/c17-12-7-5-11(6-8-12)9-10-19-15(20)13-3-1-2-4-14(13)18-16(19)21/h1-8H,9-10H2,(H,18,21).

Scientific Research Applications

Antitumor Activity

• . Researchers have investigated their effects on tumor cell growth, apoptosis, and metastasis inhibition.

Antioxidant and Anticancer Properties

• . Their ability to scavenge free radicals and protect cells from oxidative damage is valuable in understanding cancer prevention and treatment.

Antibacterial Applications

• . Researchers explore their potential as novel antibiotics or as components in drug formulations to combat bacterial infections.

Antifungal Potential

• . Their efficacy against fungal pathogens could contribute to the development of new antifungal agents.

Anticonvulsant Effects

• . Understanding their mechanisms of action may lead to improved treatments for epilepsy and related disorders.

5-Hydroxytryptamine (5-HT) Receptor Ligands

• . These receptors play essential roles in neurotransmission and mood regulation, making this research area relevant to neuropharmacology.

Future Directions

Given the biological activity of quinazolin-4-one derivatives, future research could explore the potential applications of this compound in various fields, such as medicine and agriculture.